1-Methyl-4-[4-({1-[(3-methyl-1,2,4-oxadiazol-5-yl)methyl]piperidin-4-yl}oxy)but-2-yn-1-yl]piperazine

• IUPAC Name: 3-methyl-5-[[4-[4-(4-methylpiperazin-1-yl)but-2-ynoxy]piperidin-1-yl]methyl]-1,2,4-oxadiazole
• InChI: InChI=1S/C18H29N5O2/c1-16-19-18(25-20-16)15-23-8-5-17(6-9-23)24-14-4-3-7-22-12-10-21(2)11-13-22/h17H,5-15H2,1-2H3
• InChI Key: AGOJMKXVONVTOJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=N1)CN2CCC(CC2)OCC#CCN3CCN(CC3)C
• Molecular Formula: C18H29N5O2
• Molecular Weight: 347.5 g/mol

Description

The compound you mentioned contains several functional groups and structural features that are common in organic chemistry. These include a piperazine ring, a but-2-yne group (an alkyne), a methyl group, an oxadiazole ring, and an ether linkage.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and the alkyne group. The piperazine and oxadiazole rings would add cyclic structure to the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the alkyne group and the nitrogen atoms in the piperazine and oxadiazole rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the polar ether and oxadiazole groups could increase its solubility in polar solvents.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For instance, many drugs that contain piperazine rings act on the central nervous system.

Future Directions

Future research could explore the potential uses of this compound, particularly if it has bioactive properties. Its complex structure suggests that it could have interesting biological activity.